![molecular formula C22H21N3O4 B609960 2-Methoxy-3-(2-(2-methoxyethoxy)ethoxy)-11h-indolo[3,2-c]quinoline-9-carbonitrile CAS No. 1604034-78-7](/img/structure/B609960.png)
2-Methoxy-3-(2-(2-methoxyethoxy)ethoxy)-11h-indolo[3,2-c]quinoline-9-carbonitrile
Overview
Description
PF-05388169 is a potent and selective IRAK4 inhibitor.
Scientific Research Applications
Cytotoxic Properties and Synthesis Methods
- The compound 2-Methoxy-3-(2-(2-methoxyethoxy)ethoxy)-11h-indolo[3,2-c]quinoline-9-carbonitrile is studied for its cytotoxic properties. Research has shown the cytotoxicity of similar 11H-indolo[3,2-c]quinoline derivatives, specifically those unsubstituted at the 4-position, indicating potential for cancer research and treatment applications (Helissey et al., 1989).
Physicochemical Parameters
- Physicochemical studies have been conducted on compounds similar to 2-Methoxy-3-(2-(2-methoxyethoxy)ethoxy)-11h-indolo[3,2-c]quinoline-9-carbonitrile. The studies include determining hydrophobicity, basicity, and solubility, which are critical for understanding how these compounds interact in biological systems (Lin & Ngian Tong Lan, 1989).
Antitumor Evaluation
- There has been significant research in the antitumor evaluation of 11H-indolo[3,2-c]quinoline derivatives, with findings showing that some compounds in this class exhibit strong cytotoxicity against specific cancer cells, thus highlighting their potential in developing anticancer drugs (Helissey et al., 1994).
Optical and Structural Properties
- Studies on the optical and structural properties of similar compounds, such as 4H-pyrano[3, 2-c]quinoline derivatives, have been conducted. These studies are crucial for applications in material science, particularly in the development of photovoltaic materials and devices (Zeyada et al., 2016).
Antimalarial Activity
- Some derivatives of 11H-indolo[3,2-c]quinoline have been synthesized and evaluated for their antimalarial activity, particularly against chloroquine-resistant strains of Plasmodium falciparum. This research paves the way for developing new treatments for malaria (Go et al., 1992).
properties
CAS RN |
1604034-78-7 |
|---|---|
Product Name |
2-Methoxy-3-(2-(2-methoxyethoxy)ethoxy)-11h-indolo[3,2-c]quinoline-9-carbonitrile |
Molecular Formula |
C22H21N3O4 |
Molecular Weight |
391.42 |
IUPAC Name |
2-Methoxy-3-[2-(2-methoxyethoxy)ethoxy]-11H-indolo[3,2-c]quinoline-9-carbonitrile |
InChI |
InChI=1S/C22H21N3O4/c1-26-5-6-28-7-8-29-21-11-18-16(10-20(21)27-2)22-17(13-24-18)15-4-3-14(12-23)9-19(15)25-22/h3-4,9-11,13,25H,5-8H2,1-2H3 |
InChI Key |
UWLYVPPIZPRYQY-UHFFFAOYSA-N |
SMILES |
N#CC1=CC(N2)=C(C3=C2C4=CC(OC)=C(OCCOCCOC)C=C4N=C3)C=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
PF-05388169; PF 05388169; PF05388169; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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